Cas no 951535-78-7 (6-(4-methoxyphenyl)-3-methyl-N-(2-phenylethyl)imidazo2,1-b1,3thiazole-2-carboxamide)

• Product Name: 6-(4-methoxyphenyl)-3-methyl-N-(2-phenylethyl)imidazo2,1-b1,3thiazole-2-carboxamide
• CAS No: 951535-78-7
• MF: C₂₂H₂₁N₃O₂S
• MW: 391.486043691635
• CID: 6319038
• PubChem ID: 18565283
• Update Time: 2025-10-29

6-(4-methoxyphenyl)-3-methyl-N-(2-phenylethyl)imidazo2,1-b1,3thiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(4-methoxyphenyl)-3-methyl-N-(2-phenylethyl)imidazo2,1-b1,3thiazole-2-carboxamide
• 6-(4-methoxyphenyl)-3-methyl-N-phenethylimidazo[2,1-b]thiazole-2-carboxamide
• AKOS002048054
• 951535-78-7
• F2063-0216
• MFCD08318836
• 6-(4-methoxyphenyl)-3-methyl-N-(2-phenylethyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide

• Inchi： 1S/C22H21N3O2S/c1-15-20(21(26)23-13-12-16-6-4-3-5-7-16)28-22-24-19(14-25(15)22)17-8-10-18(27-2)11-9-17/h3-11,14H,12-13H2,1-2H3,(H,23,26)
• InChI Key： ZFEHHLMRLNYWFY-UHFFFAOYSA-N
• SMILES： S1C(C(NCCC2C=CC=CC=2)=O)=C(C)N2C=C(C3C=CC(=CC=3)OC)N=C12

Computed Properties

• Exact Mass: 391.13544809g/mol
• Monoisotopic Mass: 391.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 83.9Ų

Additional information on 6-(4-methoxyphenyl)-3-methyl-N-(2-phenylethyl)imidazo2,1-b1,3thiazole-2-carboxamide

Introduction to 6-(4-methoxyphenyl)-3-methyl-N-(2-phenylethyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide (CAS No. 951535-78-7)

6-(4-methoxyphenyl)-3-methyl-N-(2-phenylethyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide, identified by its CAS number 951535-78-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule belongs to the imidazothiazole class, a scaffold known for its broad biological activity and potential therapeutic applications. The compound’s unique structural features, including its fused imidazole and thiazole rings, as well as the presence of aromatic substituents such as 4-methoxyphenyl and 2-phenylethyl, contribute to its distinctive chemical and pharmacological properties.

The synthesis of 6-(4-methoxyphenyl)-3-methyl-N-(2-phenylethyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The incorporation of the 4-methoxyphenyl group enhances the molecule’s lipophilicity while the 2-phenylethyl side chain introduces steric hindrance, which can influence binding affinity and metabolic stability. These structural elements are critical in determining the compound’s interaction with biological targets, making it a promising candidate for further pharmacological investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. Studies suggest that the imidazo[2,1-b][1,3]thiazole core interacts with specific pockets on protein targets, potentially modulating key biological pathways. The N-(2-phenylethyl) moiety has been identified as a critical pharmacophore for stabilizing interactions with receptor sites, enhancing the compound’s efficacy. These insights have guided the optimization of analogs to improve potency and selectivity.

In vitro studies have demonstrated that 6-(4-methoxyphenyl)-3-methyl-N-(2-phenylethyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide exhibits notable activity against various biological targets. Research indicates potential applications in oncology, where the compound shows promise in inhibiting kinases and other enzymes involved in tumor growth and progression. Additionally, preliminary data suggest that this molecule may exhibit anti-inflammatory properties by modulating cytokine production pathways. These findings align with the growing interest in heterocyclic compounds for their ability to engage multiple targets simultaneously.

The chemical stability of 6-(4-methoxyphenyl)-3-methyl-N-(2-phenylethyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide has been thoroughly evaluated under various conditions. Its robustness in solution-phase reactions and solid-state form makes it suitable for further development into drug candidates. Researchers have also explored its solubility profile and have identified strategies to enhance bioavailability through formulation techniques such as prodrug design or co-crystallization with suitable carriers.

As part of ongoing research efforts, synthetic modifications have been employed to explore structural diversity while maintaining key pharmacophoric elements. By altering substituents such as the 4-methoxyphenyl group or introducing different alkyl chains at the N-(2-phenylethyl) position, chemists have generated a series of derivatives with tailored biological activities. These analogs are being tested for their efficacy in preclinical models, providing valuable insights into structure-activity relationships (SAR).

The role of bioinformatics in analyzing large datasets has been instrumental in understanding the mechanism of action of this compound. High-throughput screening (HTS) data combined with molecular docking studies have revealed that interactions with specific transcription factors and signaling pathways may contribute to its therapeutic potential. This integrative approach has accelerated the discovery process by prioritizing compounds for further validation.

Future directions in the study of 6-(4-methoxyphenyl)-3-methyl-N-(2-phenylethyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide include exploring its potential as an inhibitor of protein-protein interactions (PPIs), which are often challenging targets for small molecule drugs. Additionally, investigating its role in epigenetic modulation has opened new avenues for therapeutic intervention. The compound’s unique scaffold provides a foundation for designing molecules that can disrupt aberrant biological processes without significant off-target effects.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The case of 6-(4-methoxyphenyl)-3-methyl-N-(2-phenylethyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide exemplifies how a well-designed molecule can lead to significant breakthroughs in medicine. Its complex structure offers multiple points of interaction with biological systems, making it a versatile tool for drug discovery.

In conclusion,6-(4-methoxyphenyl)-3-methyl-N-(2-phenylethyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide (CAS No. 951535-78-7) represents a promising lead compound with diverse therapeutic applications. Its unique structural features and demonstrated biological activity position it as a valuable asset in ongoing research efforts aimed at developing novel treatments for human diseases.